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Compound of Interest

Compound Name: CSRM617

Cat. No.: B12423694 Get Quote

This guide provides critical safety and logistical information for the proper handling and

disposal of CSRM617, a selective small-molecule inhibitor of the transcription factor

ONECUT2. The following procedures are designed for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Hazard Identification and Safety Precautions
CSRM617 hydrochloride is classified as a hazardous substance. All personnel handling this

compound must be aware of its potential risks and adhere to the prescribed safety measures.

GHS Hazard Classification:[1]

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.

Signal Word: Warning[1]
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Hazard Statement
Precautionary Statement
(Prevention)

Precautionary Statement
(Response)

H302: Harmful if swallowed.

P270: Do not eat, drink or

smoke when using this

product.

P330: Rinse mouth.

H315: Causes skin irritation.
P264: Wash hands thoroughly

after handling.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

H319: Causes serious eye

irritation.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P337: If eye irritation persists:

Get medical advice/attention.

H335: May cause respiratory

irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P304+P340: IF INHALED:

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.

Experimental Protocols: Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to maintain the integrity of

CSRM617 and ensure the safety of laboratory personnel.

Engineering Controls: Use only outdoors or in a well-ventilated area, such as a chemical

fume hood. Ensure that a safety shower and eyewash station are accessible.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

Storage: Store in a locked-up, tightly sealed container, away from moisture. Recommended

storage conditions for stock solutions are -80°C for up to 6 months or -20°C for up to 1

month[1].

CSRM617 Disposal Protocol
The disposal of CSRM617 and its contaminated materials must be handled as hazardous

waste. The following step-by-step procedure outlines the required actions for proper disposal.
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Step 1: Waste Segregation and Collection

Collect all waste materials containing CSRM617, including unused product, contaminated

lab supplies (e.g., pipette tips, gloves, vials), and solutions.

Segregate CSRM617 waste from other laboratory waste streams. Do not mix with non-

hazardous or other types of chemical waste unless specifically permitted by your institution's

guidelines.

Place solid waste and empty containers in a clearly labeled, sealed, and compatible

hazardous waste container.

Collect liquid waste in a dedicated, leak-proof, and clearly labeled hazardous waste

container.

Step 2: Labeling Hazardous Waste

Label all waste containers with "Hazardous Waste" and the full chemical name: "CSRM617
hydrochloride".

Include the CAS Number: 1353749-74-2[1].

Indicate the specific hazards (e.g., "Toxic," "Irritant").

Note the accumulation start date and the responsible researcher's name and contact

information.

Step 3: On-site Storage

Store the sealed and labeled hazardous waste containers in a designated, secure, and well-

ventilated satellite accumulation area.

Ensure the storage area is away from incompatible materials.

Step 4: Arranging for Professional Disposal

CSRM617 waste must be disposed of by a licensed hazardous waste disposal company.
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Contact your institution's Environmental Health and Safety (EHS) department to schedule a

waste pickup.

Provide the EHS department or the disposal company with the Safety Data Sheet (SDS) for

CSRM617 hydrochloride.

The waste will be transported under the following shipping information:

UN number: 3077

Class: 9

Packing group: III

Proper shipping name: ENVIRONMENTALLY HAZARDOUS SUBSTANCE, SOLID, N.O.S.

[1]

Step 5: Documentation

Maintain a detailed log of all CSRM617 waste generated, including quantities and dates of

disposal.

Retain all paperwork and manifests from the hazardous waste disposal company as required

by institutional and regulatory policies.

The overarching principle for disposal is to "Dispose substance in accordance with prevailing

country, federal, state and local regulations"[1]. Always consult your local EHS department for

specific institutional requirements.
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Preparation & Handling

Waste Generation & Segregation

Disposal Procedure

Start: Receive/Synthesize CSRM617

Conduct Risk Assessment (Review SDS)

Don Appropriate PPE

Handle in Ventilated Area (Fume Hood)

Experimentation

Generate CSRM617 Waste

Segregate Waste (Solid/Liquid)

Use Labeled, Sealed Hazardous Waste Container

Store in Satellite Accumulation Area

Contact Institutional EHS for Pickup

Waste Collected by Licensed Contractor

Complete & Retain Disposal Manifest

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of CSRM617.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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